3,4-Dichlorobenzyl 2-(4-((3,4-dichlorobenzyl)oxy)phenyl)-2-hydroxyacetate

• Molecular Formula: C22H16Cl4O4
• Molecular Weight: 486.2 g/mol
• IUPAC Name: (3,4-dichlorophenyl)methyl 2-[4-[(3,4-dichlorophenyl)methoxy]phenyl]-2-hydroxyacetate
• InChI: InChI=1S/C22H16Cl4O4/c23-17-7-1-13(9-19(17)25)11-29-16-5-3-15(4-6-16)21(27)22(28)30-12-14-2-8-18(24)20(26)10-14/h1-10,21,27H,11-12H2
• InChI Key: FAUNAKACKIAHCD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(C(=O)OCC2=CC(=C(C=C2)Cl)Cl)O)OCC3=CC(=C(C=C3)Cl)Cl

Description

3,4-Dichlorobenzyl 2-(4-((3,4-dichlorobenzyl)oxy)phenyl)-2-hydroxyacetate is a useful research compound. Its molecular formula is C22H16Cl4O4 and its molecular weight is 486.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of hydroxy-(4-hydroxy-phenyl)-acetic acid monohydrate (10 g) in DMF (50 mL) was added K2CO3 (29.7 g), followed by 3,4-dichlorobenzyl bromide (16.1 mL). The mixture was stirred at room temperature for 3 h. The mixture was poured into water (250 mL) and extracted with EtOAc. The organic layer was washed with water 1N HCl, brine, dried over Na2SO4, and concentrated. The resulting solid was triturated with diethyl ether and filtered to provide [4-(3,4-dichloro-benzyloxy)-phenyl]-hydroxy-acetic acid 3,4-dichloro-benzyl ester as a white solid (9.4 g). 1H NMR (400 MHz, DMSO d6): 7.69 (d, 1H), 7.63 (d, 1H), 7.55 (d, 1H), 7.41 (m, 1H), 7.37 (d, 1H), 7.31 (m, 2H), 7.20 (m, 1H), 6.97 (m, 2H), 6.06 (d, 1H), 5.16 (d, 1H), 5.1 (m, 4H).